4-[1,3]Dioxolan-2-yl-2-iodo-6-methoxy-phenol

• Molecular Formula: C10H11IO4
• Molecular Weight: 322.10 g/mol
• IUPAC Name: 4-(1,3-dioxolan-2-yl)-2-iodo-6-methoxyphenol
• InChI: InChI=1S/C10H11IO4/c1-13-8-5-6(4-7(11)9(8)12)10-14-2-3-15-10/h4-5,10,12H,2-3H2,1H3
• InChI Key: RESRIRMFBPXSAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C2OCCO2)I)O

Description

4-[1,3]Dioxolan-2-yl-2-iodo-6-methoxy-phenol is a useful research compound. Its molecular formula is C10H11IO4 and its molecular weight is 322.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 4-hydroxy-3-iodo-5-methoxybenzaldehyde (20 g, 72 mmoles), ethylene glycol (8.0 mL, 144 mmoles), and chlorotrimethylsilane 36.5 mL, 0.29 moles) in dichloromethane (300 mL) was heated at reflux for 16 hours. The mixture was cooled to room temperature and washed with saturated sodium hydrogencarbonate (3×200 mL). The combined aqueous phases were; extracted with dichloromethane (3×150 mL). The combined organic extracts were washed with saturated sodium chloride (200 mL), dried over MgSO4 and evaporated in vacuo to afford 22.1 g (95%) of 4-[1,3]dioxolan-2-yl-2-iodo-6-methoxy-phenol. M.p. 120-121° C.